Cas no 1523383-30-3 (2-Methyl-3-(pyrimidin-5-yl)propanoic acid)

2-Methyl-3-(pyrimidin-5-yl)propanoic acid structure
1523383-30-3 structure
Product Name:2-Methyl-3-(pyrimidin-5-yl)propanoic acid
CAS No:1523383-30-3
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD24024735
CID:4781393
PubChem ID:81008925
Update Time:2023-08-17

2-Methyl-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-(pyrimidin-5-yl)propanoic acid
    • 2-Methyl-3-(pyrimidin-5-yl)propanoic acid
    • MDL: MFCD24024735
    • Inchi: 1S/C8H10N2O2/c1-6(8(11)12)2-7-3-9-5-10-4-7/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key: SOQJMQUEJOTDIQ-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC1=CN=CN=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 155
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.1

2-Methyl-3-(pyrimidin-5-yl)propanoic acid Pricemore >>

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